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Compound of Interest

Compound Name: Arsenic trisulfide

Cat. No.: B1169953 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

hazardous materials is paramount. Arsenic trisulfide, a compound utilized in various

applications including the manufacturing of glass and semiconductors, presents significant

health risks.[1][2] Adherence to strict safety protocols is crucial to mitigate the dangers of

exposure, which can lead to severe health effects, including cancer.[1][3] This guide provides

essential, immediate safety and logistical information for the handling and disposal of arsenic
trisulfide.

Personal Protective Equipment (PPE) and Exposure
Limits
When working with arsenic trisulfide, specific personal protective equipment is mandatory to

prevent contact and inhalation. Engineering controls, such as a chemical fume hood and

adequate ventilation, are the primary line of defense.[4] Always ensure that an eyewash station

and safety shower are readily accessible.[3]

Quantitative Exposure Limits and Protective Equipment Specifications
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Parameter Value Issuing Organization

Permissible Exposure Limit

(PEL) - 8-hr TWA
0.01 mg/m³ (as As) OSHA[1]

Ceiling Limit - 15-min 0.002 mg/m³ (as As) NIOSH[1]

Immediately Dangerous to Life

or Health (IDLH)
5 mg/m³ (as As) NIOSH[3][5]

Required PPE --- ---

Gloves Nitrile or Natural Rubber[1] Inspect before use.[4]

Eye Protection
Chemical safety goggles or a

face shield

As per OSHA 29 CFR

1910.133.[3]

Respiratory Protection

- <0.1 mg/m³: Full facepiece

APR with high-efficiency filter.-

<0.5 mg/m³: Supplied-air

respirator.[1]- >5 mg/m³:

NIOSH-approved self-

contained breathing apparatus

(SCBA) with a full facepiece

operated in a pressure-

demand or other positive-

pressure mode.[1]

Respirator use must comply

with OSHA 29 CFR 1910.134.

Protective Clothing

DuPont Tyvek® coveralls or

equivalent non-permeable

material.[1]

To prevent skin contact.[3]

Standard Operating Procedure for Handling Arsenic
Trisulfide
This protocol outlines the essential steps for safely handling arsenic trisulfide in a laboratory

setting.

1. Preparation and Precautionary Measures
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Obtain and read the Safety Data Sheet (SDS) for arsenic trisulfide before starting any

work.[6]

Ensure you are trained on the proper handling and storage of arsenic trisulfide.[1]

Work exclusively within a designated area, such as a chemical fume hood, to minimize dust

generation and accumulation.[3][6]

Verify that all necessary PPE is available and in good condition.

2. Handling the Compound

Don the appropriate PPE as specified in the table above.

Carefully weigh and transfer the arsenic trisulfide solid, avoiding the creation of dust.

Keep the container tightly closed when not in use.[3][6]

Do not eat, drink, or smoke in the handling area.[6]

3. In Case of a Spill

Evacuate personnel from the immediate area and secure entry.[1]

For small spills, use a HEPA-filter vacuum or moisten the material to prevent dust formation

before sweeping it into a sealed, labeled container for disposal.[1]

Ventilate the area after the cleanup is complete.[1]

Do not wash spills into the sewer system.[1][4]

4. First Aid Procedures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids. Seek immediate medical attention.[4][6]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek immediate medical attention.[4][6]
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Inhalation: Move the victim to fresh air. If breathing is difficult or has stopped, provide artificial

respiration using a pocket mask with a one-way valve. Do not use mouth-to-mouth

resuscitation. Seek immediate medical attention.[4][6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[4][6]

Disposal Plan
Arsenic trisulfide and any contaminated materials are considered hazardous waste and must

be disposed of accordingly.

Collect all waste, including spilled material and contaminated PPE, in a suitable, sealed, and

clearly labeled container.[6]

Store the waste in a locked, well-ventilated area.[6]

Dispose of the contents and container at an approved waste disposal plant.[6]

Consult with your institution's environmental health and safety (EHS) office and local,

regional, and national hazardous waste regulations to ensure complete and accurate

classification and disposal.[1][6]

Workflow for Safe Handling and Disposal of Arsenic
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Caption: A flowchart illustrating the key steps for the safe handling and disposal of arsenic
trisulfide in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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